Cas no 109357-83-7 (N-(4-sulfamoylphenyl)heptadecanamide)

• Product Name: N-(4-sulfamoylphenyl)heptadecanamide
• CAS No: 109357-83-7
• MF: C₂₃H₄₀N₂O₃S
• MW: 424.640305519104
• CID: 1187186
• PubChem ID: 71334859
• Update Time: 2025-04-20

N-(4-sulfamoylphenyl)heptadecanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-sulfamoylphenyl)heptadecanamide
• DTXSID30762922
• 109357-83-7

• Inchi： 1S/C23H40N2O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23(26)25-21-17-19-22(20-18-21)29(24,27)28/h17-20H,2-16H2,1H3,(H,25,26)(H2,24,27,28)
• InChI Key： LXNDISOJULJLPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCCCCCCCCCCCCCCC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 424.2762
• Monoisotopic Mass: 424.27596432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26